Cas no 23127-00-6 (2(1H)-Pyrazinone,6-methyl-3-propyl-)

23127-00-6 structure
Product Name:2(1H)-Pyrazinone,6-methyl-3-propyl-
CAS No:23127-00-6
Molecular Formula:C8H12N2O
Molecular Weight:152.19368
CID:251717
PubChem ID:45099389
2(1H)-Pyrazinone,6-methyl-3-propyl- Properties
Names and Identifiers
-
- 2(1H)-Pyrazinone,6-methyl-3-propyl-
- Pyrazinol,6-methyl-3-propyl- (8CI)
- 5-METHYL-3-PROPYL-PYRAZINOL
- 23127-00-6
- 6-Methyl-3-propylpyrazin-2(1H)-one
-
- InChIKey: QSILNLWCWWUYRO-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H12N2O/c1-3-4-7-8(11)10-6(2)5-9-7/h5H,3-4H2,1-2H3,(H,10,11)
- SMILES: CCCC1=NC=C(C)NC1=O
Computed Properties
- Exact Mass: 152.09506
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 152.094963011g/mol
- Heavy Atom Count: 11
- Complexity: 228
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.5
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- PSA: 41.46
2(1H)-Pyrazinone,6-methyl-3-propyl- Related Literature
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Stéphanie Develay,Raphaël Tripier,Michel Le Baccon,Véronique Patinec,Guy Serratrice,Henri Handel Dalton Trans., 2005, 3016-3024
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Beena M. Kadakkuzha,Sathyanarayanan V. Puthanveettil Mol. BioSyst., 2013,9, 1807-1821
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Eleonora Imperio,Gabriele Giancane,Ludovico Valli Analyst, 2015,140, 1702-1710
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4. Errata
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Chengli Mou,Jichang Wu,Zhijian Huang,Jun Sun,Zhichao Jin Chem. Commun., 2017,53, 13359-13362
-
6. Front cover
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Jiří Kolafa,Stanislav Labík,Anatol Malijevský Phys. Chem. Chem. Phys., 2004,6, 2335-2340
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Changdong Gu,Heng Zhang,Xiuli Wang,Jiangping Tu RSC Adv., 2013,3, 11807-11815
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Valerie Desvergnes-Breuil,Catherine Pinel,Pierre Gallezot Green Chem., 2001,3, 175-177
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10. A mononuclear nonheme {FeNO}6 complex: synthesis and structural and spectroscopic characterization†James J. Yan,Deepika G. Karmalkar,Kyle D. Sutherlin,Jin Kim,Yong-Min Lee,Yire Goo,Pradip K. Mascharak,Britt Hedman,Kenneth D. Karlin Chem. Sci., 2018,9, 6952-6960
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